2-[2-(Azepan-1-ium-1-ylmethyl)benzimidazol-1-yl]acetate
2-[2-(Azepan-1-ium-1-ylmethyl)benzimidazol-1-yl]acetate
Brand Name:
Vulcanchem
CAS No.:
887032-01-1
VCID:
VC0494945
InChI:
InChI=1S/C16H21N3O2/c20-16(21)12-19-14-8-4-3-7-13(14)17-15(19)11-18-9-5-1-2-6-10-18/h3-4,7-8H,1-2,5-6,9-12H2,(H,20,21)
SMILES:
C1CCCN(CC1)CC2=NC3=CC=CC=C3N2CC(=O)O
Molecular Formula:
C16H21N3O2
Molecular Weight:
287.36g/mol
2-[2-(Azepan-1-ium-1-ylmethyl)benzimidazol-1-yl]acetate
CAS No.: 887032-01-1
Main Products
VCID: VC0494945
Molecular Formula: C16H21N3O2
Molecular Weight: 287.36g/mol
![2-[2-(Azepan-1-ium-1-ylmethyl)benzimidazol-1-yl]acetate - 887032-01-1](/images/no_structure.jpg)
| CAS No. | 887032-01-1 |
|---|---|
| Product Name | 2-[2-(Azepan-1-ium-1-ylmethyl)benzimidazol-1-yl]acetate |
| Molecular Formula | C16H21N3O2 |
| Molecular Weight | 287.36g/mol |
| IUPAC Name | 2-[2-(azepan-1-ylmethyl)benzimidazol-1-yl]acetic acid |
| Standard InChI | InChI=1S/C16H21N3O2/c20-16(21)12-19-14-8-4-3-7-13(14)17-15(19)11-18-9-5-1-2-6-10-18/h3-4,7-8H,1-2,5-6,9-12H2,(H,20,21) |
| Standard InChIKey | DEMCQRWVDGJGAS-UHFFFAOYSA-N |
| SMILES | C1CCCN(CC1)CC2=NC3=CC=CC=C3N2CC(=O)O |
| Canonical SMILES | C1CCC[NH+](CC1)CC2=NC3=CC=CC=C3N2CC(=O)[O-] |
| PubChem Compound | 6494229 |
| Last Modified | Nov 11 2021 |
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